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Compound of Interest

Compound Name: Indigo carmine

Cat. No.: B1671875

A comprehensive overview of the synonyms, alternative names, and chemical identifiers for
Indigo carmine, a versatile dye used extensively in scientific research and various industries.
This guide is tailored for researchers, scientists, and drug development professionals, providing
a detailed reference to ensure accurate identification and sourcing of this compound in the
scientific literature.

Indigo carmine, a synthetic dye derived from indigo, is a widely utilized compound with a rich
history in textiles, food coloring, and advanced scientific applications. Its utility as a pH
indicator, redox indicator, and biological stain necessitates a clear understanding of its
nomenclature to navigate the vast body of scientific literature. This guide elucidates the various
names and identifiers associated with Indigo carmine, ensuring clarity and precision in
research and development.

A Spectrum of Synonyms and Identifiers

To facilitate unambiguous identification, the numerous synonyms and identifiers for Indigo
carmine are summarized below. These are crucial for conducting thorough literature reviews
and for the accurate reporting of experimental methods.

Chemical and Systematic Names

The formal chemical names for Indigo carmine are based on its molecular structure. The most
recognized systematic name is the one designated by the International Union of Pure and
Applied Chemistry (IUPAC).
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Name Type Name

Disodium [2(2)E]-3,3'-dioxo-1,1',3,3'-
tetrahydro[2,2"-biindolylidene]-5,5'-disulfonate[1]

Preferred IUPAC Name

disodium;2-(3-hydroxy-5-sulfonato-1H-indol-2-
IUPAC Name )
yl)-3-oxoindole-5-sulfonate[2][3]

Other Systematic Names 5,5'-indigodisulfonic acid sodium salt[1][2]

disodium (E)-3,3'-dioxo-1H,1'H,3H,3'H-[2,2'-
biindolylidene]-5,5'-disulfonate

3,3'-diox0-2,2"-bisindolyden-5,5'-disulfonic acid

disodium salt

2-(1,3-Dihydro-3-ox0-5-sulfo-2H-indol-2-
ylidene)-2,3-dihydro-3-oxo-1H-indole-5-sulfonic

acid sodium salt (1:2)

3,3'-Dioxo-[2,2'-biindoline]-5,5'-disulfonic acid
disodium salt

[A2,2'-Biindoline]-5,5'-disulfonic acid, 3,3'-dioxo-,

disodium salt

1H-Indole-5-sulfonic acid, 2-(1,3-dihydro-3-oxo-
5-sulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-,
disodium salt, (2E)-

Common and Trivial Names

In addition to its formal chemical names, Indigo carmine is widely known by several common
and trivial names in scientific and commercial contexts.
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Name

Indigo Carmine

Indigotine

Indigocarmine

Indigotindisulfonate sodium

Soluble Indigo

Saxon blue

Caustic Blue

Intense Blue

Grape Blue A

Murabba

Regulatory and Commercial Identifiers

For regulatory and commercial purposes, Indigo carmine is assigned specific codes and
numbers that are essential for its trade and use in food, pharmaceuticals, and cosmetics.
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Identifier Type Identifier

E Number E132

FD&C Number FD&C Blue No. 2
Cl (Colour Index) Name C.l. Acid Blue 74

C.l. Food Blue 1

C.1. 73015

C.I. 75781

C.l. Natural Blue 2

C.l. Pigment Blue 63

CAS Registry Number 860-22-0
EC Number 212-728-8
UNII D3741U8K7L

Brand and Trade Names

A variety of brand and trade names are used for commercial preparations of Indigo carmine.
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Name

Bludigo

Sicovit Indigotin 85

Brilliant Indigo

Amacid Brilliant Blue

Cilefa Blue R

Airedale Blue IN

Acid Blue W

Indocarmine F

Indigotine Lake

Indigotine B

Indigotine |

Indigotine N

Indigotine 1A

Indigo Carmine A

Indigo Carmine X

Logical Relationship of Nomenclature

The various names for Indigo carmine can be understood through their relationships, as
depicted in the following diagram. The core chemical entity, defined by its IUPAC name, is then
assigned various identifiers for different regulatory and commercial purposes.
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Chemical Identity

————————————————— CAS: 860-22-0

Disodium [2(2)E]-3,3"-dioxo-1,1',3,3"-tetrahydro[2,2"-biindolylidene]-5,5"-disulfonate

Common & Trivial Names
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Nomenclature relationships for Indigo carmine.

This guide serves as a foundational reference for the multifaceted nomenclature of Indigo
carmine. A clear and precise understanding of these terms is paramount for accurate scientific
communication, reproducible experimental design, and the effective translation of research

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1671875?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671875?utm_src=pdf-body
https://www.benchchem.com/product/b1671875?utm_src=pdf-body
https://www.benchchem.com/product/b1671875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

findings into clinical and industrial applications. The subsequent sections of this whitepaper will
delve into the quantitative data, experimental protocols, and relevant signaling pathways
associated with this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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